1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide

• IUPAC Name: 1-cycloheptyl-N,N-diethylpiperidine-3-carboxamide
• InChI: InChI=1S/C17H32N2O/c1-3-18(4-2)17(20)15-10-9-13-19(14-15)16-11-7-5-6-8-12-16/h15-16H,3-14H2,1-2H3
• InChI Key: VMFDHRPIECHQIL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)C2CCCCCC2
• Molecular Formula: C17H32N2O
• Molecular Weight: 280.4 g/mol

Description

1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide, also known as CHP or CPP, is a synthetic compound that belongs to the class of piperidine derivatives. It is a widely used research chemical that is used in various scientific studies due to its unique properties and effects.

Mechanism of Action

The mechanism of action of 1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide is complex and involves the modulation of different ion channels and receptors. It has been shown to selectively block voltage-gated sodium channels and enhance NMDA receptor function. These effects result in the modulation of neuronal excitability and synaptic transmission, leading to various physiological and behavioral effects.
Biochemical and Physiological Effects:
1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide has been shown to have various biochemical and physiological effects in different animal models and cell cultures. It has been shown to modulate synaptic transmission, increase neuronal excitability, and enhance long-term potentiation. 1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide has also been shown to have anticonvulsant, analgesic, and anxiolytic effects in different animal models.

Advantages and Limitations for Lab Experiments

1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide is a widely used research chemical that has several advantages and limitations for lab experiments. One of the main advantages is its high purity and stability, which allows for accurate and reproducible results. 1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide is also highly selective for different ion channels and receptors, making it an ideal research tool for studying their function and regulation. However, 1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide has some limitations, including its potential toxicity and limited solubility in some solvents.

Future Directions

There are several future directions for the research on 1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide. One area of research is to investigate its potential therapeutic effects in different neurological and psychiatric disorders, such as epilepsy, chronic pain, and anxiety disorders. Another area of research is to develop more selective and potent analogs of 1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide that can be used as research tools and potential therapeutics. Additionally, more studies are needed to investigate the long-term effects of 1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide and its potential toxicity in different animal models and cell cultures.
Conclusion:
In conclusion, 1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide is a synthetic compound that has several unique properties and effects. It is widely used in scientific research to study the function and regulation of different ion channels and receptors. 1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide has several advantages and limitations for lab experiments, and there are several future directions for research on this compound. Overall, 1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide is an important research tool that has the potential to contribute to our understanding of various physiological and pathological conditions.

Synthesis Methods

The synthesis of 1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide involves the reaction of cycloheptanone with diethylamine and piperidine in the presence of a reducing agent. The resulting compound is then purified using different methods, including recrystallization and column chromatography. The final product is a white crystalline powder that is highly pure and stable.

Scientific Research Applications

1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide is widely used in scientific research for its unique properties and effects. It is commonly used as a research tool to study the function and regulation of different ion channels, including voltage-gated sodium channels and NMDA receptors. 1-cycloheptyl-N,N-diethyl-3-piperidinecarboxamide is also used to investigate the role of these channels in various physiological and pathological conditions, such as epilepsy, pain, and addiction.